Cas no 106842-97-1 (Pentanedioic acid, 3-phenyl-, monoethyl ester)

• Product Name: Pentanedioic acid, 3-phenyl-, monoethyl ester
• CAS No: 106842-97-1
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 1181824
• Update Time: 2024-08-02

Pentanedioic acid, 3-phenyl-, monoethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 3-phenyl-, monoethyl ester
• 3-phenylpentanedioic acid monoethyl ester
• .3-phenyl-glutaric acid monoethyl ester
• .3-phenyl-glutaric acid mono-ethyl ester
• .3-Phenyl-glutarsaeure-monoaethylester
• 3-phenylglutaric acid monoethyl ester
• Pentanedioic acid, 3-phenyl-, 1-ethyl ester

• Inchi： 1S/C13H16O4/c1-2-17-13(16)9-11(8-12(14)15)10-6-4-3-5-7-10/h3-7,11H,2,8-9H2,1H3,(H,14,15)
• InChI Key： YRTMKJSCLUJGPA-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CC(C1=CC=CC=C1)CC(O)=O

Computed Properties

• Exact Mass: 236.10500

Experimental Properties

• Density: 1.160±0.06 g/cm3(Predicted)
• Melting Point: 59-60 °C(Solv: ligroine (8032-32-4))
• Boiling Point: 174-175 °C(Press: 9 Torr)
• PSA: 63.60000
• LogP: 2.19810
• pka: 4.46±0.10(Predicted)